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Cat. No.: B2532744
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-[2-(aminomethyl)phenyl]acetamide hydrochloride is a chemical compound with
increasing relevance in the fields of medicinal chemistry and drug discovery. Its structural
motifs, featuring a primary amine and an acetamide group on a phenyl ring, make it a versatile
building block for the synthesis of more complex molecules with potential therapeutic
applications. This guide provides an in-depth overview of its fundamental properties, analytical
characterization, and potential applications, serving as a critical resource for researchers
engaged in the design and development of novel chemical entities.

Part 1: Core Molecular Attributes
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A thorough understanding of the fundamental physicochemical properties of a compound is the
bedrock of its application in research and development. This section details the key molecular
identifiers and characteristics of N-[2-(aminomethyl)phenyl]acetamide hydrochloride.

Molecular Structure and Identity

The structural integrity and identity of a compound are paramount for its use in any scientific
endeavor. The key identifiers for N-[2-(aminomethyl)phenyl]lacetamide hydrochloride are
summarized below.

Table 1: Key Identifiers for N-[2-(aminomethyl)phenyl]acetamide Hydrochloride

Identifier Value Source
Molecular Formula CoH13CIN20 [1]
Molecular Weight 200.67 g/mol [1]
CAS Number 238428-28-9 [1]
, CC(NC1=CC=CC=C1CN)=0.
Canonical SMILES [1]
[H]CI
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Physicochemical Properties

The physicochemical properties of a molecule dictate its behavior in various chemical and
biological systems. These parameters are crucial for everything from reaction optimization to
formulation development.

Table 2: Physicochemical Properties of N-[2-(aminomethyl)phenyl]acetamide Hydrochloride
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Property Value Source
Physical Form Solid

Purity 295% to 97% [1]
Topological Polar Surface Area

(TPSA) 55.12 A2 [1]
LogP 1.5255 [1]
Hydrogen Bond Acceptors 2 [1]
Hydrogen Bond Donors 2 [1]
Rotatable Bonds 2 [1]

Part 2: Analytical Characterization and Quality
Control

Ensuring the identity and purity of N-[2-(aminomethyl)phenyl]acetamide hydrochloride is a
critical step in any experimental workflow. This section outlines the standard analytical
techniques that can be employed for its characterization.

Chromatographic and Spectroscopic Methods

A combination of chromatographic and spectroscopic techniques is typically used to confirm
the structure and purity of the compound.

e High-Performance Liquid Chromatography (HPLC): HPLC is an essential tool for assessing
the purity of N-[2-(aminomethyl)phenyl]acetamide hydrochloride. A typical method would
involve a C18 reversed-phase column with a gradient elution of water and acetonitrile, both
containing a small amount of a modifier like trifluoroacetic acid (TFA) or formic acid to ensure
good peak shape. Detection is commonly performed using a UV detector, monitoring at a
wavelength appropriate for the phenylacetamide chromophore.

e Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the
compound. When coupled with a soft ionization technique like electrospray ionization (ESI),
the expected [M+H]™* ion for the free base (CoH12N20) would be observed at m/z 165.10.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
indispensable for the structural elucidation of N-[2-(aminomethyl)phenyl]acetamide
hydrochloride. The 'H NMR spectrum would be expected to show distinct signals for the
aromatic protons, the aminomethyl protons, and the acetyl methyl protons. The integration of
these signals should correspond to the number of protons in each environment. 33C NMR
would provide information on the number and types of carbon atoms present in the molecule.

Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of N-[2-
(aminomethyl)phenyl]lacetamide hydrochloride.

Receiving and Initial Inspection Analytical Characterization Data Review and Release

Receive Compoun Visual Inspectior HPLCAWEWS\S Mass Spectrometry
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Figure 1: A representative workflow for the quality control and release of N-[2-
(aminomethyl)phenyl]lacetamide hydrochloride.

Part 3: Applications in Research and Development

The unique structural features of N-[2-(aminomethyl)phenyl]acetamide hydrochloride make
it a valuable starting material and intermediate in several areas of chemical and pharmaceutical

research.

Role as a Synthetic Intermediate

N-[2-(aminomethyl)phenyl]acetamide hydrochloride serves as a key building block in the
synthesis of various heterocyclic compounds and other complex organic molecules. The
primary amine provides a reactive handle for a wide range of chemical transformations,

including but not limited to:
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» Amide bond formation: Reaction with carboxylic acids or their derivatives to introduce new
functionalities.

e Reductive amination: Condensation with aldehydes or ketones followed by reduction to form
secondary amines.

o Cyclization reactions: Participation in intramolecular or intermolecular cyclizations to
construct ring systems.

The phenylacetamide moiety itself can also be subject to further chemical modifications,
offering additional avenues for structural diversification. The hydrochloride salt form generally
provides improved stability and handling characteristics compared to the free base.

Potential in Medicinal Chemistry

While specific biological activities for N-[2-(aminomethyl)phenyl]lacetamide hydrochloride
are not extensively documented in publicly available literature, the broader class of
phenylacetamide derivatives has shown a wide range of biological activities, including
anticancer, anti-inflammatory, and antimicrobial properties.[2] Therefore, this compound
represents a valuable scaffold for the development of new therapeutic agents. For instance,
derivatives of N-(2-hydroxyphenyl)acetamide have been investigated for their potential to
ameliorate doxorubicin-induced nephrotoxicity.[3]

Part 4: Safety and Handling

Proper handling and storage of N-[2-(aminomethyl)phenyl]acetamide hydrochloride are
essential to ensure the safety of laboratory personnel and to maintain the integrity of the
compound.

Hazard Identification

According to available safety data, N-[2-(aminomethyl)phenyl]acetamide hydrochloride is
classified as a warning-level hazard. The following hazard statements are associated with this
compound:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Recommended Handling and Storage

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling this compound.

o Ventilation: Work in a well-ventilated area, preferably in a fume hood, to minimize the risk of
inhalation.

o Storage: Store at room temperature in a dry and cool place. Keep the container tightly closed
to prevent moisture absorption.

Conclusion

N-[2-(aminomethyl)phenyl]acetamide hydrochloride is a chemical compound with well-
defined molecular and physicochemical properties. Its utility as a synthetic intermediate,
coupled with the potential biological activities of the broader phenylacetamide class, makes it a
compound of significant interest for researchers in organic synthesis and drug discovery. This
guide has provided a comprehensive overview of its key characteristics, analytical
methodologies for its quality control, and its potential applications, serving as a valuable
resource for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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